Cas no 951901-03-4 (5-(4-chloro-2-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylfuran-2-carboxamide)

• Product Name: 5-(4-chloro-2-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylfuran-2-carboxamide
• CAS No: 951901-03-4
• MF: C₁₆H₁₅ClN₂O₆S
• MW: 398.818102121353
• CID: 5430981
• Update Time: 2025-06-03

5-(4-chloro-2-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(4-chloro-2-nitrophenyl)-N-(1,1-dioxothiolan-3-yl)-N-methylfuran-2-carboxamide
• 2-Furancarboxamide, 5-(4-chloro-2-nitrophenyl)-N-methyl-N-(tetrahydro-1,1-dioxido-3-thienyl)-
• 5-(4-chloro-2-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylfuran-2-carboxamide

• Inchi： 1S/C16H15ClN2O6S/c1-18(11-6-7-26(23,24)9-11)16(20)15-5-4-14(25-15)12-3-2-10(17)8-13(12)19(21)22/h2-5,8,11H,6-7,9H2,1H3
• InChI Key： YNDRNJIBYJGZCK-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(Cl)C=C2[N+]([O-])=O)=CC=C1C(N(C)C1CCS(=O)(=O)C1)=O

Additional information on 5-(4-chloro-2-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylfuran-2-carboxamide

Research Briefing on 5-(4-chloro-2-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylfuran-2-carboxamide (CAS: 951901-03-4)

The compound 5-(4-chloro-2-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylfuran-2-carboxamide (CAS: 951901-03-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of targeted drug design and development. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

One of the key areas of interest is the compound's interaction with specific biological targets. Preliminary research suggests that 5-(4-chloro-2-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylfuran-2-carboxamide exhibits selective binding affinity towards certain enzymes and receptors involved in inflammatory and oncogenic pathways. This selectivity makes it a promising candidate for further development as a potential therapeutic agent. Structural-activity relationship (SAR) studies have been conducted to optimize its binding efficiency and reduce off-target effects.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key cellular processes. For instance, recent findings indicate that it can inhibit the proliferation of certain cancer cell lines by interfering with signal transduction pathways. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammatory diseases, showing a reduction in pro-inflammatory cytokine production. These findings underscore the compound's versatility and potential for multi-indication therapeutic applications.

Pharmacokinetic studies have also been a focal point of recent research. The compound's metabolic stability, bioavailability, and tissue distribution profiles have been evaluated to assess its suitability for clinical development. Advanced formulation strategies, such as nanoparticle-based delivery systems, are being explored to enhance its solubility and bioavailability, addressing some of the challenges associated with its physicochemical properties.

Despite these promising findings, several challenges remain. The compound's toxicity profile and potential side effects require further investigation to ensure its safety for human use. Additionally, the scalability of its synthesis and the cost-effectiveness of production are critical factors that will influence its transition from the laboratory to the clinic. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and accelerate its development.

In conclusion, 5-(4-chloro-2-nitrophenyl)-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-N-methylfuran-2-carboxamide represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural and functional properties, combined with its demonstrated efficacy in preclinical studies, highlight its potential as a therapeutic agent. Continued research and development efforts are warranted to fully realize its clinical potential and address the remaining challenges.